molecular formula C14H12Cl2N2O2 B5638257 2-(2,4-dichloro-6-methylphenoxy)-N-3-pyridinylacetamide

2-(2,4-dichloro-6-methylphenoxy)-N-3-pyridinylacetamide

Cat. No. B5638257
M. Wt: 311.2 g/mol
InChI Key: VBCZYDDCAJNGFG-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar pyridine-containing compounds typically involves multiple steps, including nucleophilic substitution reactions, cyclization, and condensation processes. For example, compounds with pyridine units and related structures have been synthesized through methods involving the displacement of nitro groups by phenoxide ions, followed by cyclodehydration of intermediate products to form aromatic dianhydrides, which are then used to prepare polyimides with pyridine moieties (Wang et al., 2006; Zhou et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds similar to "2-(2,4-dichloro-6-methylphenoxy)-N-3-pyridinylacetamide" is characterized by the presence of pyridine and acetamide groups, influencing their chemical behavior and interactions. For example, studies have described the synthesis of polyimides containing pyridine units, where the molecular structure plays a crucial role in the material's properties (Zhang et al., 2007; Mehdipour‐Ataei & Amirshaghaghi, 2005).

Chemical Reactions and Properties

The chemical reactivity of such compounds involves interactions with various reagents leading to the formation of different products, significant for creating pharmaceutical intermediates or polymers. For instance, 2,4-dichloro-6-(3-nitrophenoxy) pyrimidine serves as an intermediate in synthesizing small molecule anticancer drugs, highlighting its reactivity and importance in medicinal chemistry (Zhou et al., 2019).

Physical Properties Analysis

The physical properties of compounds like "2-(2,4-dichloro-6-methylphenoxy)-N-3-pyridinylacetamide" can be influenced by their molecular structures. For example, polyimides derived from pyridine-containing monomers exhibit high thermal stability and solubility in certain solvents, which can be attributed to the nature of the pyridine groups and the overall molecular architecture (Wang et al., 2008; Zhang et al., 2005).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are directly related to the molecular structure. The presence of functional groups like pyridine and acetamide can affect the compound's reactivity towards different chemicals and conditions. Studies on related compounds have demonstrated how the substitution pattern on the pyridine ring influences their chemical behavior and interaction with other molecules (Kou & Yang, 2022).

Safety and Hazards

“(2,4-Dichloro-6-methylphenoxy)acetic acid” has the following hazard statements: H315, H319, H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P362, P403+P233, P501 .

properties

IUPAC Name

2-(2,4-dichloro-6-methylphenoxy)-N-pyridin-3-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12Cl2N2O2/c1-9-5-10(15)6-12(16)14(9)20-8-13(19)18-11-3-2-4-17-7-11/h2-7H,8H2,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VBCZYDDCAJNGFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1OCC(=O)NC2=CN=CC=C2)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,4-dichloro-6-methylphenoxy)-N-pyridin-3-ylacetamide

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